Cas no 89295-74-9 (2,4-Thiazolidinedione, 5-methyl-5-propyl-)

• Product Name: 2,4-Thiazolidinedione, 5-methyl-5-propyl-
• CAS No: 89295-74-9
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 605052
• PubChem ID: 71323452
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-methyl-5-propyl-
• 5-methyl-5-propyl-1,3-thiazolidine-2,4-dione
• 89295-74-9
• DTXSID80753042

• Inchi： 1S/C7H11NO2S/c1-3-4-7(2)5(9)8-6(10)11-7/h3-4H2,1-2H3,(H,8,9,10)
• InChI Key： PTMREIQXBBJFIJ-UHFFFAOYSA-N
• SMILES： S1C(NC(C1(C)CCC)=O)=O

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.5Ų